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Compound of Interest

Phenol, 2-(difluoromethoxy)-5-

Compound Name: ,
nitro-

Cat. No.: B8558494

Get Quote

Executive Summary & Compound Identity

2-(difluoromethoxy)-5-nitrophenol is a critical building block in the synthesis of bioactive
compounds, particularly in the development of agrochemicals and pharmaceuticals where the

difluoromethoxy (

) moiety serves as a lipophilic hydrogen bond donor/acceptor modulator.[1]

This guide details the theoretical and experimental spectroscopic signatures (NMR, IR, MS)

required to validate the structural integrity of the compound.

Chemical Data Sheet
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Parameter Detail
IUPAC Name 2-(difluoromethoxy)-5-nitrophenol
CAS Number 700804-01-9

Molecular Formula

Molecular Weight 205.12 g/mol

Phenolic core, Nitro group (C5),
Structural Features )
Difluoromethoxy ether (C2)

Lipophilicity modulation via
Key Physical Property
"lipophilic hydrogen bond donor" capability

Nuclear Magnetic Resonance (NMR) Spectroscopy

The NMR profile of this compound is defined by the unique coupling patterns introduced by the
fluorine atoms.[1] The

group creates distinct splitting in both
and

spectra due to heteronuclear coupling.

NMR Characterization (DMSO- , 400 MHz)

The proton spectrum is characterized by the "triptych” of aromatic signals and the diagnostic
triplet of the difluoromethyl proton.
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Shift ( o Coupling ( _ _ Structural
Multiplicity Integration Assignment Lodi
ogic
» PpM) , Hz) g
Exchangeabl
e phenolic
10.80 -- ) proton; shifts
Broad Singlet - 1H OH )
11.20 vary with
concentration
/solvent.[1]
Deshielded
Doublet of strongly b
7.75 --7.85 1H H-4 il
Doublets the ortho-
nitro group.[1]
Ortho to OH
7.60--7.70 Doublet 1H H-6 group; meta
to nitro.[1]
Ortho to
7.30--7.45  Doublet 1H H-3 ; shielded
relative to H-
4.
Characteristic
geminal H-F
coupling.[1]
7.00--7.40  Triplet 1H The large
-value is
diagnostic.
Technical Insight: The chemical shift of the
proton is highly solvent-dependent.[1] In
, it typically appears upfield (
), while in DMSO-
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, it shifts downfield due to hydrogen bonding effects with the solvent.

NMR Characterization (DMSO-, 100 MHz)

The carbon spectrum confirms the presence of the difluoromethoxy group via a triplet splitting
pattern caused by the two equivalent fluorine atoms (

).
o Carbon: Appears as a triplet at

with a large coupling constant (
).
e Aromatic Carbons:
o C-OH (C1):
(Deshielded by oxygen).[1]
o C-
(C5):
1]
o C-
(C2):
(Triplet splitting may be visible if resolution is high, typically

is small).

NMR Characterization
o Shift:

to
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o Multiplicity: Doublet (

).

 Utility: This is the cleanest method for purity assessment, as non-fluorinated impurities
(starting materials) are silent.

Infrared (IR) Spectroscopy

The IR spectrum serves as a rapid "fingerprint" validation, specifically confirming the nitro and
ether functionalities.

Wavenumber (

Vibration Mode Functional Group Notes
)
Broad band; indicates
3200 -- 3500 O-H Stretch Phenol )
H-bonding.
N-O Asymmetric Nitro (
1530 -- 1550 Strong, sharp peak.[1]
Stretch )
N-O Symmetric Nitro (
1340 -- 1360 Strong, sharp peak.
Stretch )
] Multiple bands; often
1050 -- 1200 C-F Stretch Difluoro ether )
overlaps with C-O.
) Confirms attachment
1250 -- 1280 C-0O-C Asymmetric Aryl Ether

of the side chain.[1]

Mass Spectrometry (MS) Profile

Mass spectrometry is essential for confirming the molecular weight and analyzing the
fragmentation stability of the difluoromethoxy group.[1]

lonization & Molecular lon[1]

e Mode: Electrospray lonization (ESI) in Negative Mode (
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) is preferred due to the acidic phenolic proton.[1]

e Parent lon (
): 204.1 (

).[1]

 |sotope Pattern: The presence of Nitrogen follows the standard "Nitrogen Rule" (odd
molecular weight = odd number of nitrogens).[1]

Diagnostic Fragmentation Pathway

The fragmentation logic allows for the differentiation of the target from potential isomers (e.g.,
2-nitro-5-(difluoromethoxy)phenol).[1]

e Loss of

(

): Cleavage of the ether bond is a primary pathway.[1]
e Loss of

(

): Characteristic of nitroaromatics.[1]
e Loss of

(

): Common in fluorinated aromatics, often leading to internal cyclization.[1]

Analytical Workflow & Logic

The following diagram illustrates the logical workflow for confirming the identity of 2-
(difluoromethoxy)-5-nitrophenol, distinguishing it from common synthetic impurities (like 4-
nitrocatechol).
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Unknown Sample

(Suspected 2-(difluoromethoxy)-5-nitrophenol)

1. 19F NMR Analysis
(Purity Check)

Doublet at -82 ppm?

2. 1H NMR Analysis
(Structural Confirmation) REUSCUHINSRTINISY

Triplet at ~7.2 ppm Aromatic Pattern:

(J =74 Hz) 1H (d), 1H (dd), 1H (d)

3. MS (ESI-) Analysis

m/z 204.1 observed

CONFIRMED IDENTITY

Click to download full resolution via product page
Figure 1: Step-by-step spectroscopic validation workflow for 2-(difluoromethoxy)-5-nitrophenol.

Experimental Protocols
Sample Preparation for Quantitative NMR (qQNMR)

To ensure accurate integration of the broad phenolic proton and the splitting of the
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group, solvent choice is critical.

e Solvent Selection: Use DMSO-
(99.9% D).[1]
o Reasoning:

often leads to broadening of the phenolic -OH signal and potential overlap with the
aromatic region.[1] DMSO ensures a distinct, downfield -OH singlet (

).
e Concentration: Dissolve

of the solid analyte in
of solvent.

e Acquisition:
o Set relaxation delay (

) to
to allow full relaxation of the slow-relaxing nitro-aromatic protons.

o Acquire at least 64 scans to resolve the low-intensity satellites of the

satellites if checking for impurities.[1]

MS Sample Preparation[1]

e Solvent: Methanol (LC-MS grade).[1]
e Additives: Add

Ammonium Formate to enhance ionization in negative mode (

). Avoid Formic Acid if the signal is weak, as it may suppress ionization of the phenol.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. 2-Methoxy-5-nitrophenol | C7TH7NO4 | CID 69471 - PubChem [pubchem.ncbi.nlm.nih.gov]

» To cite this document: BenchChem. [Technical Guide: Spectroscopic Profiling of 2-
(difluoromethoxy)-5-nitrophenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8558494/docs#technical-guide-spectroscopic-
profiling-of-2-difluoromethoxy-5-nitrophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8558494?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

